3-(2-Aminoacetamido)-N-(pyridin-2-ylmethyl)propanamide

Copper chelation Stability constant Anti‑inflammatory ligand design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H16N4O2
Molecular Weight 236.27 g/mol
Cat. No. B13239412
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Technical Parameters


Basic Identity
Product Name3-(2-Aminoacetamido)-N-(pyridin-2-ylmethyl)propanamide
Molecular FormulaC11H16N4O2
Molecular Weight236.27 g/mol
Structural Identifiers
SMILESC1=CC=NC(=C1)CNC(=O)CCNC(=O)CN
InChIInChI=1S/C11H16N4O2/c12-7-11(17)14-6-4-10(16)15-8-9-3-1-2-5-13-9/h1-3,5H,4,6-8,12H2,(H,14,17)(H,15,16)
InChIKeyFDCDPIOXAYFMSZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

H₂(565)NH₂ – Identity and Core Chelation


3-(2-Aminoacetamido)-N-(pyridin-2-ylmethyl)propanamide (CAS 1461869-28-2; molecular formula C₁₁H₁₆N₄O₂; MW 236.27 g mol⁻¹) is a low-molecular-weight amino‑diamido‑pyridyl ligand rationally designed to chelate copper(II) for anti‑inflammatory applications . It belongs to a family of ligands that mimic the copper‑binding site of human serum albumin, furnishing a pyridine nitrogen, two deprotonatable amide nitrogens, and a terminal primary amine donor [1]. The compound is also referred to by the shorthand H₂(565)NH₂ in the primary coordination‑chemistry literature [1].

Ligand Class Amino-diamido-pyridyl Cu(II) chelator mimicking HSA copper-binding site
Research Context Copper-chelation research in anti-inflammatory pathway studies
Selection Logic Reported stability ranking and neutral species formation support speciation-controlled studies

Why H₂(565)NH₂ Cannot Be Replaced by Analogs


Small alterations to the ligand scaffold—shortening the central spacer from a β‑alanyl to a glycyl unit, exchanging the pyridine for an imidazole, or deleting one amide donor—produce dramatic shifts in Cu(II) complex stability, speciation, and geometry [1]. These molecular changes directly determine whether a neutral, membrane‑permeable [Cu(LH₋₂)] species predominates at physiological pH or whether charged, less permeable complexes form [1][2]. Generic substitution without verifying the quantitative stability constants and speciation behavior therefore carries a high risk of selecting a ligand with substantially inferior copper‑mobilizing capability [1].

Spacer Modification
Shortening β-alanyl to glycyl spacer may shift chelate-ring size and reduce Cu(II) complex stability ranking
Heterocycle Exchange
Replacing pyridine with imidazole can alter basicity and lower the stability constant, potentially changing speciation behavior
Amide Donor Count
Deleting one amide donor changes the predominant complex from neutral to positively charged, which may reduce membrane permeability in assay contexts

H₂(565)NH₂ vs. Analogs: Quantitative Differentiation


Cu(II) Complex Stability vs. Key Analogs

The Cu(II) complex of H₂(565)NH₂ exhibits a cumulative stability constant log β₁₁₋₂ = –3.06 (25 °C, I = 0.15 M NaCl) determined by glass‑electrode potentiometry [1]. This value is approximately 1.03 log units higher (i.e., ~10‑fold more stable) than that of the imidazole‑containing analog H₂(556)‑N (log β₁₁₋₂ = –4.09) and exceeds the stability of the glycyl‑spacer analog H₂(555)NH₂ [1]. The enhanced stability is attributed to the higher basicity of pyridine versus imidazole and the optimal chelate‑ring size conferred by the β‑alanyl spacer [1].

Cu(II) Complex Stability
Head-to-head
log β₁₁₋₂ = –3.06
(H₂(556)-N: –4.09)
Δ ≈ 1.03 (~10‑fold)
Supports stability-based ligand selection
25 °C, I = 0.15 M NaCl, potentiometry
Copper chelation Stability constant Anti‑inflammatory ligand design

Predominant Cu(II) Species at Physiological pH

H₂(565)NH₂ displays two measurable protonation constants: pKₐ₁ = 4.38 (pyridinium) and pKₐ₂ = 8.08 (terminal amine) [1]. Potentiometric speciation modeling shows that the neutral [Cu(LH₋₂)] complex dominates at pH 7.4, with negligible free Cu(II) or other charged species [1]. By contrast, the monoamide analog H(56)NH₂ forms a positively charged [Cu(LH₋₁)]⁺ species under identical conditions [2].

Predominant Species at pH 7.4
Head-to-head
Neutral [Cu(LH₋₂)]
vs. charged [Cu(LH₋₁)]⁺ for analog
Neutral species may support membrane permeability studies
Speciation modeling, potentiometry
Speciation analysis Protonation constant Physiological pH chelation

X-ray Structure: Monomeric vs. Polymeric Geometry

Single‑crystal X‑ray diffraction of [Cu(H₂(565)NH₂)H₋₂] refined to an R‑factor of 0.0309, revealing a distorted square‑planar N₄ coordination environment (pyridine N, two deprotonated amide N, terminal amine N) [1]. The structure is monomeric, and solution UV‑Vis, CD, and EPR data confirm that the same geometry persists in solution [1]. In the monoamide analog H(56)NH₂, the Cu(II) center adopts a rectangular pyramidal geometry and is linked into chains by bridging chloride ions, yielding a polymeric solid‑state structure [2].

X-ray Coordination Geometry
Head-to-head
Monomeric square-planar N₄
vs. polymeric chloride-bridged
Monomeric geometry aids stoichiometric predictability
R‑factor 0.0309; solution data consistent
X‑ray crystallography Coordination geometry Structure‑activity relationship

Blood-Plasma Speciation and In Vivo Copper Mobilization

Computational blood‑plasma speciation calculations predict that H₂(565)NH₂ is capable of mobilizing Cu(II) in vivo, with the neutral [Cu(LH₋₂)] complex remaining the overwhelmingly dominant species under physiological conditions [1]. Earlier ligands such as H(56)NH₂ were reported to dissociate in plasma, limiting their in‑vivo efficacy [1]. While quantitative between‑ligand mobilization indices are not yet published, the speciation prediction provides a mechanistic basis for the superior in‑vivo stability of the title compound relative to its first‑generation predecessor.

Plasma Speciation Prediction
Supporting evidence
Predicted to maintain intact Cu(II) complex in plasma
Supports plasma speciation modeling
Computational blood-plasma model
Speciation modeling Copper mobilization Bioavailability prediction

Application Scenarios for H₂(565)NH₂


Lead Ligand for Copper-Based Anti-Inflammatory Drug Discovery

The ~10‑fold stability advantage of H₂(565)NH₂ over imidazole‑based analogs [1] and its ability to form a neutral, membrane‑compatible complex at pH 7.4 [1] make it a superior candidate scaffold for developing copper‑dependent rheumatoid arthritis therapeutics. Researchers can use the validated potentiometric and spectroscopic methods reported to benchmark new derivatives directly against this well‑characterized lead.

Reference Chelator for Copper Speciation Studies

Because the protonation constants (pKₐ₁ = 4.38, pKₐ₂ = 8.08) and Cu(II) speciation profile of H₂(565)NH₂ are precisely known under biorelevant conditions [1], the compound serves as a calibrated reference ligand for blood‑plasma speciation models and for evaluating the copper‑binding ability of novel chelators in head‑to‑head potentiometric titrations.

Crystallographic Model for Square-Planar Cu(II) Complexes

The high‑resolution X‑ray structure (R‑factor = 0.0309) of [Cu(H₂(565)NH₂)H₋₂] [1] provides an experimentally rigorous model for computational chemists studying metal‑ligand bonding, DFT parameterization, and the design of rigid tetradentate N₄ ligands. The fact that the square‑planar geometry is retained in solution [1] enhances its utility as a benchmark.

Precursor for Transdermal Copper-Delivery Formulations

The neutral, monomeric nature of the [Cu(H₂(565)NH₂)H₋₂] complex—demonstrated by combined potentiometric, spectroscopic, and crystallographic evidence [1][2]—positions this ligand as a rational starting point for formulating topical copper‑delivery systems. Unlike the polymeric chloride‑bridged structure formed by H(56)NH₂ [2], the well‑defined monomeric species simplifies pharmaceutical formulation and quality control.

Application
Selection Property
Validation Focus
Copper-chelation drug discovery research
Chelate stability ranking
Stability constant benchmarking
Copper speciation method development
Reported protonation constants
Potentiometric speciation models
Crystallographic model for computational chemistry
High-resolution monomeric structure
DFT parameterization and geometry validation
Transdermal delivery formulation research
Neutral monomeric complex
Membrane permeability and formulation homogeneity
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